Cas no 1857105-07-7 (1-Methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid
• CAS No: 1857105-07-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6232739
• PubChem ID: 127020630
• Update Time: 2025-10-30

1-Methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid
• 1857105-07-7
• EN300-1853365
• 1-Methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-6-3-4-8(15-6)9-7(10(13)14)5-11-12(9)2/h3-5H,1-2H3,(H,13,14)
• InChI Key： DRSXLRZKWKNZIG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-Methyl-5-(5-methylthiophen-2-yl)-1h-pyrazole-4-carboxylic acid

Introduction to 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1857105-07-7)

1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1857105-07-7, belongs to the pyrazole and thiophene derivatives, classes of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates a pyrazole core substituted with a methyl group at the 1-position, a 5-methylthiophene moiety at the 5-position of the pyrazole ring, and a carboxylic acid functional group at the 4-position of the pyrazole ring. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid lies in its potential to interact with biological targets in unique ways. The presence of both pyrazole and thiophene rings provides multiple sites for interaction with enzymes and receptors, which is crucial for designing molecules with high specificity and efficacy. In recent years, there has been a surge in research focusing on heterocyclic compounds due to their ability to modulate biological pathways effectively. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. This has facilitated the rational design of novel derivatives like 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid, which can be optimized for better pharmacokinetic profiles and reduced side effects. The carboxylic acid group at the 4-position of the pyrazole ring not only contributes to the solubility of the compound but also serves as a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In the context of drug discovery, 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid represents a fusion of structural diversity and functional versatility. The integration of a thiophene ring into the pyrazole scaffold introduces additional aromaticity and electronic properties that can influence how the molecule interacts with biological targets. Thiophene derivatives are known for their role in various pharmacological applications, including antifungal, antiviral, and anti-inflammatory agents. By combining this motif with a pyrazole core, researchers aim to harness synergistic effects that could enhance therapeutic outcomes.

The synthesis of 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazole ring, functional group transformations to introduce the methylthiophene moiety, and carboxylation reactions to incorporate the carboxylic acid group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize unwanted byproducts.

The pharmacological profile of 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid is currently under investigation in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with enzymes such as kinases and cyclases has been explored as a potential therapeutic strategy for treating inflammatory diseases. The carboxylic acid group also opens possibilities for prodrug development, where it can be converted into esters or amides to improve bioavailability.

The role of computational tools in analyzing the potential applications of 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might bind to target proteins at an atomic level. These studies have helped identify key residues involved in interactions with biological targets, guiding medicinal chemists in designing more effective derivatives. Furthermore, virtual screening techniques have been used to identify potential lead compounds based on their similarity to known active molecules.

The environmental impact of synthesizing and using 1-Methyl-5-(5-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional synthetic approaches. Additionally, biodegradability studies are being conducted to assess how this compound behaves in different environmental conditions once it enters biological systems.

The future prospects for 1-Methyl-5-(5-methylthiophen-2-yI)-1H-pyrazole -4-carbox yl ic ac id are vast given its structural complexity and potential therapeutic applications. Researchers are actively exploring its use as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, leading to novel treatments for various diseases.

In conclusion, 1-Me thy l - -M eth y l th i o ph e n - - - - Py ra z ol e - -Car bo x y l ic ac id ( CAS No . 185710 -0 ) is a highly promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances i n computational chemistry an d molecular modeling , make it an exciting candidate f or further exploration . As research continues , we can expect t o see more innovative applications emerge from t his class o f heterocyclic compounds . p >